Cas no 408354-66-5 ((7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester)

(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester is a brominated indole derivative widely utilized in organic synthesis and pharmaceutical research. Its key structural features include a reactive 7-bromo substituent and an oxo-acetic acid methyl ester group at the 3-position, making it a versatile intermediate for constructing complex heterocyclic compounds. The bromine moiety facilitates further functionalization via cross-coupling reactions, while the ester group offers flexibility for hydrolysis or transesterification. This compound is particularly valuable in medicinal chemistry for the development of indole-based scaffolds with potential biological activity. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester structure
408354-66-5 structure
Product Name:(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester
CAS No:408354-66-5
MF:C11H8BrNO3
MW:282.0901222229
MDL:MFCD12546265
CID:1011608
Update Time:2025-05-20

(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-INDOLE-3-ACETIC ACID,7-BROMO-α-OXO-,METHYL ESTER
    • methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
    • (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester
    • Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
    • ZRBAUEIMHWRHCC-UHFFFAOYSA-N
    • SY058709
    • 1H-INDOLE-3-ACETIC ACID,7-BROMO-
    • A-OXO-,METHYL ESTE
    • MDL: MFCD12546265
    • Inchi: 1S/C11H8BrNO3/c1-16-11(15)10(14)7-5-13-9-6(7)3-2-4-8(9)12/h2-5,13H,1H3
    • InChI Key: ZRBAUEIMHWRHCC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(C(C(=O)OC)=O)=CNC=21

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Topological Polar Surface Area: 59.2

(7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D776922-5g
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
408354-66-5 95%
5g
$650 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1536137-5g
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
408354-66-5 98%
5g
¥4046.00 2024-05-14
eNovation Chemicals LLC
D776922-5g
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
408354-66-5 95%
5g
$650 2025-02-21
eNovation Chemicals LLC
D776922-5g
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
408354-66-5 95%
5g
$650 2025-02-24
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY058709-5g
Methyl 2-(7-Bromo-3-indolyl)-2-oxoacetate
408354-66-5 ≥95%
5g
¥5483.87 2025-04-14
Ambeed
A618139-250mg
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
408354-66-5 95%
250mg
$212.0 2025-04-19
Ambeed
A618139-1g
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
408354-66-5 95%
1g
$530.0 2025-04-19
Ambeed
A618139-5g
Methyl 2-(7-bromo-1H-indol-3-yl)-2-oxoacetate
408354-66-5 95%
5g
$1592.0 2025-04-19

Additional information on (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester

Compound CAS No. 408354-66-5: (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester

The compound with CAS No. 408354-66-5, commonly referred to as (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a brominated indole moiety, an oxo-acetic acid group, and a methyl ester functional group. The indole ring system is a well-known heterocyclic structure that forms the backbone of numerous bioactive molecules, including tryptophan derivatives and various pharmaceutical agents.

Recent studies have highlighted the potential of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester as a promising lead compound in drug discovery efforts targeting various disease states. For instance, research has demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and apoptosis. These findings suggest that the compound may hold therapeutic potential in conditions such as neurodegenerative diseases, cardiovascular disorders, and certain types of cancer.

The synthesis of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester involves a multi-step process that typically begins with the preparation of the indole derivative. Advanced synthetic techniques, including Suzuki coupling and nucleophilic aromatic substitution, have been employed to achieve high yields and purity. The incorporation of the bromine atom at the 7-position of the indole ring is particularly significant, as it enhances the compound's bioactivity by increasing its lipophilicity and improving its ability to penetrate cellular membranes.

One of the most intriguing aspects of this compound is its ability to interact with specific molecular targets, such as protein kinases and transcription factors. For example, recent research has shown that (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a valuable tool in anticancer research, where CDK inhibitors are sought after for their potential to arrest tumor growth and induce apoptosis in cancer cells.

In addition to its pharmacological applications, (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester has also been investigated for its role in chemical biology studies. Researchers have utilized this compound to probe the mechanisms underlying cellular signaling pathways and to develop novel assays for high-throughput screening. Its structural versatility and ease of modification make it an ideal candidate for further exploration in both academic and industrial settings.

From a structural standpoint, the methyl ester group attached to the oxo-acetic acid moiety plays a crucial role in stabilizing the compound's conformation and enhancing its solubility in organic solvents. This feature is particularly advantageous during purification steps and when preparing formulations for biological testing. Furthermore, the presence of the oxo group introduces hydrogen bonding capabilities, which can influence the compound's interactions with biomolecules such as DNA or RNA.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physical and chemical properties of (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy has provided detailed information about its stereochemistry and electronic environment. These data are essential for ensuring the accuracy of experimental results and for guiding further optimization studies.

In conclusion, (7-Bromo-1H-indol-3-yl)-oxo-acetic acid methyl ester represents a compelling example of how structural diversity can be harnessed to create bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both basic science and drug development efforts.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.